molecular weight and formula of 4-Oxo-cyclohexanesulfonic acid dimethylamide
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a concise overview of the fundamental physicochemical properties of 4-Oxo-cyclohexanesulfonic acid dimethylamide, a specialize...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a concise overview of the fundamental physicochemical properties of 4-Oxo-cyclohexanesulfonic acid dimethylamide, a specialized chemical compound. The information presented herein is intended to support research and development activities by providing key data points for experimental design and execution.
Core Molecular Attributes
The foundational characteristics of a molecule are its elemental composition and mass, which are critical for reaction stoichiometry, analytical characterization, and formulation development.
Chemical Formula and Molecular Weight
4-Oxo-cyclohexanesulfonic acid dimethylamide is a substituted cyclic alkane derivative containing a sulfonyl group. Its elemental composition and molecular mass are fundamental parameters for any experimental work.
These values are essential for calculating molar equivalents in synthetic protocols and for interpreting the results of mass spectrometry analyses. A summary of these core attributes is provided in Table 1.
Table 1: Fundamental Properties of 4-Oxo-cyclohexanesulfonic acid dimethylamide
The spatial arrangement of atoms within a molecule dictates its chemical reactivity and biological activity. A visual representation of the molecular structure provides valuable insight into its functional groups and potential interaction sites.
Caption: 2D representation of the chemical structure of 4-Oxo-cyclohexanesulfonic acid dimethylamide.
It is imperative for researchers to note that these are predicted values and should be confirmed through empirical testing for any application where these parameters are critical.
Synthesis and Experimental Protocols
A comprehensive search of publicly available scientific literature and chemical databases did not yield specific, validated protocols for the synthesis of 4-Oxo-cyclohexanesulfonic acid dimethylamide. The synthesis of related sulfonamide compounds often involves the reaction of a sulfonyl chloride with a corresponding amine. For instance, the synthesis of 2-aminosulfonamide-1,3,4-oxadiazoles has been achieved through a three-component coupling of an acylhydrazine, an isocyanate, and a sulfonyl chloride. However, a direct and detailed synthetic route for the title compound is not documented in the provided search results.
Researchers seeking to prepare this compound may need to devise a novel synthetic strategy, potentially involving the sulfonation of 4-cyclohexanone followed by conversion to the sulfonyl chloride and subsequent reaction with dimethylamine. Such a multi-step synthesis would require careful optimization and characterization at each stage.
Applications and Research Context
The specific applications and the broader research context for 4-Oxo-cyclohexanesulfonic acid dimethylamide are not extensively documented in the available literature. The presence of the sulfonamide functional group is significant, as this moiety is a well-established pharmacophore in a wide range of therapeutic agents, including antibacterial, and anticancer drugs. For example, certain quinoline derivatives containing a sulfonamide group have been investigated for their potential as anticancer and radioprotective agents[2].
The oxo-cyclohexane core provides a rigid scaffold that can be functionalized to explore structure-activity relationships in drug discovery programs. Further research is required to elucidate the biological activity and potential therapeutic applications of 4-Oxo-cyclohexanesulfonic acid dimethylamide.
Conclusion
This technical guide has consolidated the core molecular and predicted physicochemical properties of 4-Oxo-cyclohexanesulfonic acid dimethylamide. While the molecular formula (C8H15NO3S) and molecular weight (205.28 g/mol ) are well-defined, there is a notable absence of detailed experimental data, including validated synthetic protocols and specific applications, in the public domain. This information gap presents an opportunity for novel research to explore the synthesis, characterization, and potential utility of this compound in various scientific disciplines, particularly in medicinal chemistry and materials science.
References
Utility of 4-(5,5-dimethyl-3-oxo-cyclohex-1-enylamino)benzenesulfonamide in the synthesis of novel quinolines as possible anticancer and radioprotective agents. PubMed. [Link]
The rapid preparation of 2-aminosulfonamide-1,3,4-oxadiazoles using polymer-supported reagents and microwave heating. Baxendale Group, University of Cambridge. [Link]
An In-Depth Technical Guide to the Thermodynamic Stability of 4-Oxo-cyclohexanesulfonic acid dimethylamide
Abstract This technical guide provides a comprehensive framework for evaluating the thermodynamic stability of the novel compound 4-Oxo-cyclohexanesulfonic acid dimethylamide. As pre-existing data on this specific molecu...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This technical guide provides a comprehensive framework for evaluating the thermodynamic stability of the novel compound 4-Oxo-cyclohexanesulfonic acid dimethylamide. As pre-existing data on this specific molecule is not publicly available, this document serves as a methodological whitepaper. It is designed for researchers, scientists, and drug development professionals, offering a first-principles approach to stability assessment. The guide details a suite of experimental protocols, including thermal analysis and forced degradation studies, complemented by predictive computational models. The overarching goal is to equip scientists with the necessary tools to build a robust stability profile for this and other novel chemical entities, ensuring scientific integrity and supporting regulatory compliance.
Introduction: The Imperative of Thermodynamic Stability
In the landscape of pharmaceutical development and materials science, the thermodynamic stability of a molecule is a cornerstone property that dictates its viability as a drug substance or functional material. Stability is not merely a measure of shelf-life; it is intrinsically linked to safety, efficacy, and manufacturability. An unstable compound can degrade into impurities with potential toxicity, lose its therapeutic effect, and pose significant challenges during formulation and storage.[1] Therefore, a thorough understanding of a molecule's inherent stability under various environmental stressors is a non-negotiable prerequisite for its advancement through the development pipeline.[1]
This guide focuses on a systematic approach to characterizing the thermodynamic stability of 4-Oxo-cyclohexanesulfonic acid dimethylamide, a molecule of interest due to its unique combination of functional groups. By dissecting its structure and anticipating potential degradation pathways, we can design a targeted and efficient evaluation strategy.
Molecular Profile and Postulated Degradation Pathways
The structure of 4-Oxo-cyclohexanesulfonic acid dimethylamide combines a cyclohexanone ring, a sulfonic acid dimethylamide moiety, and a ketone. This amalgamation of functional groups presents several potential avenues for thermodynamic instability.
Sulfonamide Moiety: The sulfonamide group is a common feature in many pharmaceuticals. While generally stable, the S-N bond can be susceptible to hydrolysis under strongly acidic or basic conditions.[2] The stability of sulfonamides can be influenced by the electronic properties of the substituents.[2] Studies on the thermal degradation of sulfonamides have shown that they are generally stable under pasteurization conditions but can degrade at higher temperatures.[3][4]
β-Keto Sulfonamide System: The presence of a ketone at the β-position relative to the sulfonamide group creates a β-keto sulfonamide system. Such systems are known to be susceptible to keto-enol tautomerization.[5][6] The stability of the enol form and its potential for subsequent reactions could be a factor in the overall stability of the molecule.
Cyclohexanone Ring: The cyclohexanone ring itself can undergo various reactions. Photochemical decomposition of cyclohexanone can lead to ring-opening and the formation of various products.[7][8] Computational studies have identified several thermal decomposition pathways for cyclohexanone, with the formation of 1,3-butadien-2-ol being a kinetically favorable route.[9] The presence of substituents on the ring can influence its conformational stability and reactivity.
Based on this analysis, the following degradation pathways for 4-Oxo-cyclohexanesulfonic acid dimethylamide can be hypothesized:
Hydrolysis: Cleavage of the sulfonamide bond under acidic or basic conditions.
Thermal Decomposition: Desulfonylation, ring-opening of the cyclohexanone moiety, or other complex fragmentation pathways at elevated temperatures.
Oxidation: The ketone functionality could be susceptible to oxidation.
Photodegradation: UV or visible light could induce photochemical reactions, potentially involving the cyclohexanone ring.
Caption: Potential Degradation Pathways.
Experimental Assessment of Thermodynamic Stability
A multi-faceted experimental approach is essential for a comprehensive stability assessment. This involves both accelerated degradation studies and thermal analysis techniques.
Forced Degradation (Stress) Studies
Forced degradation studies are a cornerstone of stability testing, designed to intentionally degrade the drug substance to identify likely degradation products and establish degradation pathways.[10][11] These studies are critical for developing and validating stability-indicating analytical methods.[11][12] The International Council for Harmonisation (ICH) guideline Q1A(R2) provides a framework for conducting these studies.[10][13]
The recommended approach is to target 5-20% degradation of the active ingredient to ensure that the degradation products are formed at a sufficient level for detection and characterization without completely destroying the molecule.[10]
Table 1: Recommended Conditions for Forced Degradation Studies
Stress Condition
Reagents and Conditions
Rationale
Acid Hydrolysis
0.1 M HCl, reflux for 4-8 hours
To assess stability in acidic environments.
Base Hydrolysis
0.1 M NaOH, reflux for 4-8 hours
To assess stability in alkaline environments.
Oxidation
3% H₂O₂, room temperature for 24 hours
To evaluate susceptibility to oxidative degradation.
Thermal Stress
Solid state, 60°C for 48 hours
To determine the effect of heat on the solid form.
Photostability
Solution and solid state, exposure to 1.2 million lux hours and 200 watt hours/square meter of UV light (ICH Q1B)
To assess degradation upon exposure to light.
Experimental Protocol: Forced Degradation
Sample Preparation: Prepare stock solutions of 4-Oxo-cyclohexanesulfonic acid dimethylamide in a suitable solvent (e.g., acetonitrile/water).
Stress Application: Subject aliquots of the stock solution (and solid material for thermal and photostability) to the conditions outlined in Table 1. A control sample should be stored under ambient conditions.
Time-Point Sampling: Withdraw samples at appropriate time intervals (e.g., 0, 2, 4, 8, 24 hours).
Quenching: Neutralize the acid and base-stressed samples to stop the degradation reaction.
Analysis: Analyze all samples using a validated stability-indicating HPLC method with a photodiode array (PDA) detector to separate and quantify the parent compound and any degradation products. Mass spectrometry (LC-MS) should be used to identify the mass of the degradation products.
Thermal Analysis
Thermal analysis techniques provide quantitative data on the physical and chemical changes that occur in a material as a function of temperature.[14][15] Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are the two most common and complementary techniques.[16][17]
Differential Scanning Calorimetry (DSC): DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[16] It is used to determine melting point, glass transitions, and to detect exothermic (decomposition) or endothermic (melting) events.[14][15]
Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature.[16] It is used to determine the onset of thermal decomposition, quantify mass loss due to volatilization or decomposition, and analyze the composition of materials.[18]
Caption: Experimental Workflow for Thermal Analysis.
Experimental Protocol: DSC Analysis
Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified reference materials (e.g., indium).
Sample Preparation: Accurately weigh 2-5 mg of 4-Oxo-cyclohexanesulfonic acid dimethylamide into a standard aluminum pan and hermetically seal it.
Analysis: Place the sample pan and an empty reference pan in the DSC cell. Heat the sample at a constant rate (e.g., 10 °C/min) under a nitrogen purge from ambient temperature to a temperature above any expected transitions (e.g., 300 °C).
Data Analysis: Analyze the resulting thermogram to determine the onset of melting and any exothermic events that may indicate decomposition.
Experimental Protocol: TGA Analysis
Instrument Calibration: Calibrate the TGA instrument for mass and temperature.
Sample Preparation: Accurately weigh 5-10 mg of 4-Oxo-cyclohexanesulfonic acid dimethylamide into a tared TGA pan.
Analysis: Place the pan in the TGA furnace. Heat the sample at a constant rate (e.g., 10 °C/min) under a nitrogen purge from ambient temperature to a high temperature (e.g., 600 °C).
Data Analysis: Analyze the resulting thermogram to determine the onset of mass loss, which corresponds to the decomposition temperature, and the percentage of mass lost at different temperature ranges.
Computational Chemistry for Predictive Stability Assessment
In addition to experimental methods, computational chemistry offers powerful tools for predicting and understanding the thermodynamic stability of molecules.[19] These methods can provide insights into reaction mechanisms and energetics that are difficult to obtain experimentally.
Density Functional Theory (DFT): DFT calculations can be used to determine the ground-state electronic structure and energy of a molecule. By calculating the energies of the parent molecule, potential degradation products, and transition states, it is possible to predict the thermodynamics and kinetics of potential degradation pathways.[20]
Molecular Dynamics (MD) Simulations: MD simulations can be used to study the conformational dynamics of a molecule and to identify potential reactive conformations.[21][22] This can be particularly useful for understanding the stability of flexible molecules like 4-Oxo-cyclohexanesulfonic acid dimethylamide.
Machine Learning Models: Emerging machine learning and deep learning models are being developed to predict chemical stability based on molecular structure.[20][23] These models are trained on large datasets of known stable and unstable compounds and can provide rapid predictions for new molecules.
Data Synthesis and Building a Cohesive Stability Profile
The ultimate goal of this comprehensive evaluation is to synthesize the data from experimental and computational studies into a cohesive stability profile for 4-Oxo-cyclohexanesulfonic acid dimethylamide. This profile should include:
A summary of the degradation products identified under various stress conditions.
The determined degradation pathways.
Quantitative data on the rates of degradation under different conditions.
The melting point and decomposition temperature of the solid form.
A computational model of the molecule's thermodynamic landscape.
This integrated understanding of the molecule's stability will be invaluable for guiding formulation development, establishing appropriate storage conditions, and ensuring the safety and efficacy of any potential drug product.
Conclusion
The assessment of thermodynamic stability is a critical and multifaceted endeavor in chemical and pharmaceutical development. For a novel molecule like 4-Oxo-cyclohexanesulfonic acid dimethylamide, a systematic and scientifically rigorous approach is paramount. By combining forced degradation studies, thermal analysis, and computational modeling, researchers can build a comprehensive and predictive understanding of its stability profile. This guide provides the methodological framework to achieve this, ensuring that decisions regarding the future development of this compound are based on a solid foundation of scientific evidence.
References
ICH. (2003). Q1A(R2) Stability Testing of New Drug Substances and Products. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]
Alsante, K. M., et al. (2014). Forced Degradation Studies: Regulatory Considerations and Implementation. In Pharmaceutical Stress Testing: Predicting Drug Degradation. [Link]
Roca, M., et al. (2013). Thermodynamic analysis of the thermal stability of sulphonamides in milk using liquid chromatography tandem mass spectrometry detection. Food Chemistry, 136(2), 1006-1013. [Link]
Resolve Mass Laboratories. (2025). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. [Link]
Lamb, E. (2023). A practical guide to forced degradation and stability studies for drug substances. Onyx Scientific. [Link]
Mettler Toledo. (2021). Thermal Analysis of Organic Compounds. [Link]
Srinivasan, R. (1959). Photoisomerization Processes in Cyclic Ketones. II. Cyclohexanone and 2-Methylcyclohexanone. Journal of the American Chemical Society, 81(11), 2601–2604. [Link]
SKZ Industrial Co., Limited. (2025). DSC vs TGA: What's the Difference in Thermal Analysis?. [Link]
TA Instruments. (n.d.). Thermal Analysis of Phase Change Materials - Three Organic Waxes using TGA, DSC, and Modulated DSC®. [Link]
Papas, A. N., & Ziras, G. (2015). Computational Kinetic Study for the Unimolecular Decomposition Pathways of Cyclohexanone. The Journal of Physical Chemistry A, 119(28), 7138–7144. [Link]
Gao, W., et al. (2019). DeepChemStable: Chemical Stability Prediction with an Attention-Based Graph Convolution Network. Journal of Chemical Information and Modeling, 59(4), 1367–1376. [Link]
The Emerging Landscape of 4-Oxo-cyclohexanesulfonic Acid Dimethylamide Derivatives: A Technical Guide for Drug Discovery
Foreword: Unveiling a Scaffold of Therapeutic Promise In the ever-evolving theater of medicinal chemistry, the quest for novel molecular scaffolds that offer a blend of synthetic accessibility and potent biological activ...
Author: BenchChem Technical Support Team. Date: February 2026
Foreword: Unveiling a Scaffold of Therapeutic Promise
In the ever-evolving theater of medicinal chemistry, the quest for novel molecular scaffolds that offer a blend of synthetic accessibility and potent biological activity is perpetual. The sulfonamide functional group, a cornerstone of pharmaceuticals for decades, continues to inspire the design of new therapeutic agents.[1][2] This guide delves into the untapped potential of a unique molecular framework: 4-Oxo-cyclohexanesulfonic acid dimethylamide . While direct literature on its derivatives is nascent, this document serves as a comprehensive technical exploration, extrapolating from established chemical principles and the rich pharmacology of related structures to provide a roadmap for researchers, scientists, and drug development professionals. By dissecting the synthesis of the core structure, proposing avenues for derivatization, and predicting biological relevance, we aim to illuminate the path for the development of a new generation of sulfonamide-based therapeutics.
I. The Core Moiety: Synthesis and Characterization of 4-Oxo-cyclohexanesulfonic Acid Dimethylamide
The successful development of any derivative library hinges on a robust and scalable synthesis of the core scaffold. The synthesis of 4-Oxo-cyclohexanesulfonic acid dimethylamide is conceptually straightforward, predicated on the availability of the key precursor, 4-oxocyclohexane-1-sulfonyl chloride.
Proposed Synthetic Protocol: A Two-Step Approach
A reliable synthesis of the core compound can be envisioned in two primary steps: the sulfonylation of dimethylamine with 4-oxocyclohexane-1-sulfonyl chloride.
Step 1: Acquisition of 4-Oxocyclohexane-1-sulfonyl Chloride
This critical starting material is commercially available, streamlining the initial phase of synthesis. Its availability from chemical suppliers provides a significant advantage for research and development efforts.
Step 2: Sulfonamide Formation
The reaction of a sulfonyl chloride with a primary or secondary amine is a cornerstone of sulfonamide synthesis.[3] The reaction of 4-oxocyclohexane-1-sulfonyl chloride with dimethylamine is expected to proceed efficiently to yield the target 4-Oxo-cyclohexanesulfonic acid dimethylamide.
Experimental Protocol: Synthesis of 4-Oxo-cyclohexanesulfonic Acid Dimethylamide
Materials:
4-Oxocyclohexane-1-sulfonyl chloride
Dimethylamine (solution in a suitable solvent, e.g., THF or as a gas)
Standard laboratory glassware and purification apparatus (e.g., rotary evaporator, chromatography columns)
Procedure:
In a flame-dried round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), dissolve 4-oxocyclohexane-1-sulfonyl chloride (1.0 eq) in the chosen anhydrous solvent.
Cool the solution to 0 °C using an ice bath.
To this solution, add the tertiary amine base (1.1 - 1.5 eq).
Slowly add a solution of dimethylamine (1.1 - 1.5 eq) to the reaction mixture while maintaining the temperature at 0 °C.
Allow the reaction to warm to room temperature and stir for 2-12 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).
Upon completion, quench the reaction with water or a saturated aqueous solution of ammonium chloride.
Extract the aqueous layer with an organic solvent (e.g., Dichloromethane or Ethyl Acetate).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel to afford the pure 4-Oxo-cyclohexanesulfonic acid dimethylamide.
Characterization:
The structure of the synthesized compound should be confirmed using standard analytical techniques, including ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and Infrared (IR) spectroscopy.
II. Charting the Course for Derivatization: Exploring the Reactivity of the 4-Oxo Group
The true potential of the 4-Oxo-cyclohexanesulfonic acid dimethylamide scaffold lies in the strategic modification of its 4-oxo group. This ketone functionality serves as a versatile handle for introducing a wide array of substituents, thereby enabling the exploration of a vast chemical space and the fine-tuning of pharmacological properties.
A. Olefination via the Wittig Reaction
The Wittig reaction is a powerful and widely used method for the conversion of ketones to alkenes.[4][5][6] This transformation allows for the introduction of a variety of substituted methylene groups at the 4-position of the cyclohexane ring.
Proposed Workflow: Wittig Derivatization
Caption: A schematic outlining the reductive amination process for amine derivatization.
The choice of the amine and the reducing agent is critical for the success of this reaction. A wide variety of primary and secondary amines can be utilized, leading to a diverse set of derivatives. The resulting amino group can also serve as a point for further functionalization.
C. Knoevenagel Condensation: Formation of α,β-Unsaturated Systems
The Knoevenagel condensation is a versatile carbon-carbon bond-forming reaction between a carbonyl compound and an active methylene compound. [7][8][9][10][11]This reaction can be used to introduce electron-withdrawing groups at the 4-position, creating α,β-unsaturated systems that can act as Michael acceptors or possess unique electronic properties.
Proposed Workflow: Knoevenagel Condensation
Caption: A flowchart illustrating the Knoevenagel condensation for creating α,β-unsaturated derivatives.
The use of different active methylene compounds, such as malononitrile or cyanoacetate esters, can lead to a variety of derivatives with different electronic and steric properties.
III. Predicting Biological Activity: A Pharmacological Compass
While specific biological data for 4-Oxo-cyclohexanesulfonic acid dimethylamide derivatives is not yet available, the well-established pharmacology of related cyclic sulfonamides and cyclic keto-sulfonamides provides a strong basis for predicting their potential therapeutic applications.
[12][13][14]
Table 1: Potential Therapeutic Targets and Activities of Cyclic Sulfonamide Derivatives
Therapeutic Area
Potential Mechanism of Action
Supporting Evidence from Related Structures
Oncology
Inhibition of kinases, tubulin polymerization, or other cancer-related targets. [12][15]
Many cyclic sulfonamides have demonstrated potent anticancer activity. [12]
Anti-inflammatory
Inhibition of enzymes such as COX-2 or 5-LOX. [16][17]
Sulfonamide-containing molecules are well-known anti-inflammatory agents. [16]
Antimicrobial
Inhibition of essential bacterial or fungal enzymes. [18][19]
The sulfonamide moiety is a classic antibacterial pharmacophore. [18]
Neurological Disorders
Modulation of ion channels or receptors in the central nervous system. [20]
Bicyclic ketone sulfonamides have been investigated as Nav1.7 blockers for pain. [20]
Metabolic Diseases
Inhibition of enzymes like 11β-HSD1 or α-glucosidase. [2][14]
Cyclic sulfamide derivatives are known inhibitors of 11β-HSD1. [2]
The diverse biological activities of structurally related compounds suggest that the 4-Oxo-cyclohexanesulfonic acid dimethylamide scaffold could serve as a versatile platform for the discovery of novel drugs across multiple therapeutic areas.
IV. Conclusion and Future Directions
The 4-Oxo-cyclohexanesulfonic acid dimethylamide scaffold represents a promising, yet underexplored, area of medicinal chemistry. This technical guide has provided a comprehensive framework for its synthesis, derivatization, and potential biological applications. The synthetic accessibility of the core structure, coupled with the versatility of the 4-oxo group for chemical modification, makes this an attractive scaffold for the generation of diverse chemical libraries.
Future research in this area should focus on:
Synthesis and Characterization: The synthesis of the core molecule and a variety of its derivatives to confirm the proposed synthetic routes and fully characterize their physicochemical properties.
Biological Screening: The systematic screening of the synthesized derivatives against a panel of biological targets to identify lead compounds with promising therapeutic potential.
Structure-Activity Relationship (SAR) Studies: The elucidation of the relationship between the chemical structure of the derivatives and their biological activity to guide the design of more potent and selective compounds.
By following the roadmap outlined in this guide, researchers can unlock the therapeutic potential of 4-Oxo-cyclohexanesulfonic acid dimethylamide derivatives and contribute to the development of the next generation of innovative medicines.
V. References
Recent advances in medicinal chemistry of sulfonamides. Rational design as anti-tumoral, anti-bacterial and anti-inflammatory agents. (2013). Mini Rev Med Chem, 13(1), 70-86.
Synthesis and Biological Evaluation of Cyclic Sulfamide Derivatives as 11β-Hydroxysteroid Dehydrogenase 1 Inhibitors. (2013). ACS Med Chem Lett, 4(11), 1084-1088.
Synthesis of β-Ketosulfonamides Derived from Amino Acids and Their Conversion to β-Keto-α,α-difluorosulfonamides via Electrophilic Fluorination. (2017). J Org Chem, 82(20), 11157-11165.
A Scaffold‐Diversity Synthesis of Biologically Intriguing Cyclic Sulfonamides. (2020). Angew Chem Int Ed Engl, 59(43), 19046-19052.
Eco-friendly methods of synthesis and preliminary biological evaluation of sulfonamide derivatives of cyclic arylguanidines. (2022). Sci Rep, 12(1), 15424.
Design, Synthesis, and Biological Activity of Sulfonamide Analogues of Antofine and Cryptopleurine as Potent and Orally Active Antitumor Agents. (2015). J Med Chem, 58(20), 8047-8058.
Medicinally important acyclic and cyclic sulfonamides. (2023). RSC Med Chem, 14(10), 1846-1868.
RECENT DEVELOPMENTS IN KNOEVENAGEL CONDENSATION REACTION: A REVIEW. (2019). World Journal of Pharmaceutical Research, 8(9), 566-583.
Mechanochemical synthesis of Knoevenagel condensation products from biorenewable furaldehydes using crustacean waste-derived chitosan as a sustainable organocatalyst. (2021). Green Chem, 23(19), 7767-7777.
Synthesis of ß-Keto-and ß-Hydroxy-α,α-difluorosulfonamides. (2011). UWSpace.
Synthesis of β-Ketosulfonamides Derived from Amino Acids and Their Conversion to β-Keto-α,α-difluorosulfonamides via Electrophilic Fluorination. (2017). J Org Chem, 82(20), 11157-11165.
Reductive Amination in the Synthesis of Pharmaceuticals. (2019). Chem Rev, 119(24), 12431-12489.
Efficient Synthesis of 3-Sulfonyl-2-sulfonylmethyl-2H-chromenes via Tandem Knoevenagel Condensation/Oxa-Michael Addition Protocol. (2018). Molecules, 23(11), 2898.
Reductive Amination, and How It Works - Master Organic Chemistry. (2017). Master Organic Chemistry.
Bicyclic Ketone Sulfonamide Compounds. (2017). ACS Med Chem Lett, 8(4), 478-482.
Sulfonamides: Historical Discovery Development (Structure-Activity Relationship Notes). (2018). Journal of In-vitro In-vivo In-silico Journal, 1(1), 1-15.
Identification of Cyclic Sulfonamides with an N-Arylacetamide Group as α-Glucosidase and α-Amylase Inhibitors: Biological Evaluation and Molecular Modeling. (2022). Molecules, 27(2), 523.
Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. (2024). Journal of Organic and Pharmaceutical Chemistry, 10(2), 1-3.
Synthesis of Sulfonimidamides from Sulfenamides via an Alkoxy-amino-λ6 -sulfanenitrile Intermediate. (2019). Angew Chem Int Ed Engl, 58(40), 14240-14244.
Investigating Spectrum of Biological Activity of 4- and 5-Chloro-2-hydroxy-N-[2-(arylamino)-1-alkyl-2-oxoethyl]benzamides. (2016). Molecules, 21(9), 1147.
Stimulation of Sulfonamides Antibacterial Drugs Activity as a Result of Complexation with Ru(III): Physicochemical and Biological Study. (2023). Molecules, 28(13), 5035.
Identification of new 4-(6-oxopyridazin-1-yl)benzenesulfonamides as multi-target anti-inflammatory agents targeting carbonic anhydrase, COX-2 and 5-LOX enzymes: synthesis, biological evaluations and modelling insights. (2023). J Enzyme Inhib Med Chem, 38(1), 2200547.
Biological Activity of Quaternary Ammonium Salts and Their Derivatives. (2020). Int J Mol Sci, 21(12), 4234.
An In-depth Technical Guide to the Crystal Structure Analysis of 4-Oxo-cyclohexanesulfonic acid dimethylamide
Abstract This comprehensive technical guide provides a detailed walkthrough of the process for determining and analyzing the single-crystal X-ray diffraction (SC-XRD) structure of 4-Oxo-cyclohexanesulfonic acid dimethyla...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This comprehensive technical guide provides a detailed walkthrough of the process for determining and analyzing the single-crystal X-ray diffraction (SC-XRD) structure of 4-Oxo-cyclohexanesulfonic acid dimethylamide. This document is intended for researchers, scientists, and drug development professionals who are engaged in the structural elucidation of novel small molecules. By detailing the entire workflow from synthesis and crystallization to data analysis and interpretation, this guide offers field-proven insights and explains the causal reasoning behind critical experimental decisions. The protocols described herein are designed to be self-validating, ensuring scientific integrity and reproducibility.
Introduction: The Significance of Structural Elucidation
In the realm of pharmaceutical development and materials science, a thorough understanding of a molecule's three-dimensional structure is paramount. The precise arrangement of atoms in a crystal lattice governs a compound's physicochemical properties, including solubility, stability, and bioavailability. For a molecule like 4-Oxo-cyclohexanesulfonic acid dimethylamide, which possesses both a flexible cyclohexanone ring and a polar sulfonamide group, the crystal structure reveals critical information about conformational preferences, intermolecular interactions, and potential polymorphism.
Single-crystal X-ray diffraction (SC-XRD) stands as the definitive method for unambiguous structure determination of small molecules.[1][2] This technique provides precise atomic coordinates, bond lengths, bond angles, and details of the crystal packing, which are invaluable for structure-activity relationship (SAR) studies and rational drug design. This guide will navigate the reader through the complete process of obtaining and interpreting the crystal structure of 4-Oxo-cyclohexanesulfonic acid dimethylamide.
Synthesis and Crystallization: The Foundation of a Successful Analysis
The journey to a high-quality crystal structure begins with the synthesis of the target compound and the growth of diffraction-quality single crystals.
Synthesis of 4-Oxo-cyclohexanesulfonic acid dimethylamide
A plausible synthetic route to 4-Oxo-cyclohexanesulfonic acid dimethylamide involves a multi-step process, which is outlined below. The purity of the final compound is critical for successful crystallization.
Experimental Protocol: Synthesis
Step 1: Synthesis of a suitable precursor. This could involve the synthesis of a protected cyclohexanone derivative to ensure regioselectivity in the subsequent sulfonation step.
Step 2: Sulfonation. Introduction of the sulfonic acid group at the 4-position of the cyclohexanone ring.
Step 3: Conversion to the sulfonyl chloride. This is a necessary intermediate for the formation of the sulfonamide.
Step 4: Amidation. Reaction of the sulfonyl chloride with dimethylamine to yield the final product, 4-Oxo-cyclohexanesulfonic acid dimethylamide.
Purification: The crude product should be purified by column chromatography or recrystallization to achieve a purity of >98%, as confirmed by NMR and mass spectrometry.
Crystallization Strategies
Obtaining single crystals suitable for SC-XRD is often the most challenging step. A variety of techniques should be employed to explore different crystallization conditions.
Experimental Protocol: Crystallization Screening
Slow Evaporation: Dissolve the purified compound in a suitable solvent (e.g., acetone, ethanol, or ethyl acetate) in a loosely capped vial. Allow the solvent to evaporate slowly over several days.
Vapor Diffusion: Place a concentrated solution of the compound in a small vial. Place this vial inside a larger, sealed container with a more volatile anti-solvent. The slow diffusion of the anti-solvent into the compound's solution can induce crystallization.
Cooling Crystallization: Prepare a saturated solution of the compound at an elevated temperature and allow it to cool slowly to room temperature or below.
Single-Crystal X-ray Diffraction (SC-XRD) Data Collection
Once suitable single crystals are obtained, the next step is to collect the diffraction data.
Crystal Selection and Mounting
A suitable crystal should be selected under a microscope. An ideal crystal will have well-defined faces, be free of cracks or defects, and have dimensions appropriate for the X-ray beam. The selected crystal is then mounted on a goniometer head for data collection.
Data Collection Parameters
The data collection is performed using a single-crystal X-ray diffractometer.[2] Key parameters to be set include:
Parameter
Recommended Value/Setting
Rationale
X-ray Source
Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.54184 Å)
Mo is generally suitable for a wide range of organic compounds. Cu may be preferred for very small crystals.
Temperature
100 K
Reduces thermal motion of atoms, leading to higher quality diffraction data.
Detector Distance
40-60 mm
A shorter distance allows for the collection of higher-angle data.
Exposure Time
10-60 seconds per frame
Dependent on the crystal's diffracting power.
Data Collection Strategy
Omega and Phi scans
To ensure complete data coverage of the reciprocal space.
Structure Solution and Refinement
The collected diffraction data is then processed to solve and refine the crystal structure. This is typically done using specialized software packages like SHELX or OLEX2.[3]
Data Reduction and Integration
The raw diffraction images are processed to integrate the intensities of the Bragg reflections and to apply corrections for factors such as Lorentz and polarization effects.
Structure Solution
The initial atomic positions are determined using direct methods or Patterson methods. This provides a preliminary model of the molecule's structure.
Structure Refinement
The initial structural model is refined against the experimental data using a least-squares minimization procedure. During refinement, the atomic coordinates, thermal parameters, and other crystallographic parameters are adjusted to improve the agreement between the calculated and observed structure factors.
Diagram: Crystal Structure Analysis Workflow
Caption: A flowchart illustrating the key stages in the crystal structure analysis of a small molecule.
Analysis and Interpretation of the Crystal Structure
A successful structure solution and refinement will yield a wealth of information about 4-Oxo-cyclohexanesulfonic acid dimethylamide.
Molecular Geometry
The refined structure will provide precise bond lengths and angles. For instance, the S=O and S-N bond lengths in the sulfonamide group are of particular interest and can be compared to values in the Cambridge Structural Database (CSD) for similar fragments.[4][5][6] The conformation of the cyclohexanone ring (e.g., chair, boat, or twist-boat) will also be revealed.
Table: Hypothetical Crystallographic Data for 4-Oxo-cyclohexanesulfonic acid dimethylamide
Parameter
Value
Chemical Formula
C₈H₁₅NO₃S
Formula Weight
205.27
Crystal System
Monoclinic
Space Group
P2₁/c
a (Å)
8.543(2)
b (Å)
12.123(3)
c (Å)
9.876(2)
β (°)
105.34(1)
Volume (ų)
985.4(4)
Z
4
Calculated Density (g/cm³)
1.384
R-factor (R1)
0.045
Goodness-of-fit (GOF)
1.05
Intermolecular Interactions
Analysis of the crystal packing will reveal the network of intermolecular interactions that stabilize the crystal lattice. Given the presence of the carbonyl and sulfonamide groups, hydrogen bonding is expected to play a significant role. The nature and geometry of these hydrogen bonds can be analyzed in detail.
Diagram: Logical Flow of Structural Interpretation
Caption: The logical progression from a refined crystal structure to its application in drug development.
Conclusion
The determination of the crystal structure of 4-Oxo-cyclohexanesulfonic acid dimethylamide provides invaluable insights into its molecular conformation and solid-state packing. This guide has outlined a comprehensive and systematic approach to achieving this, from the initial synthesis to the final structural analysis. The detailed protocols and the rationale behind the experimental choices are intended to empower researchers to confidently tackle the structural elucidation of novel compounds, thereby accelerating the pace of discovery in chemical and pharmaceutical sciences.
References
From Powders to Single Crystals: A Crystallographer's Toolbox for Small-Molecule Structure Determination. Molecular Pharmaceutics. [Link]
Crystal Structures of Pyridine Sulfonamides and Sulfonic Acids. Crystal Growth & Design. [Link]
From Powders to Single Crystals: A Crystallographer's Toolbox for Small-Molecule Structure Determination. PMC. [Link]
Resources | Single-Crystal X-ray Diffraction. University of Virginia. [Link]
Sulfonamides and sulfonate esters: Synthetic routes, proposed mechanisms, and crystallographic characterizations. European Journal of Chemistry. [Link]
Application Note SC-XRD 505 Single Crystal Diffraction. ResearchGate. [Link]
Axially Chiral Sulfonic Acids for Brønsted Acid Catalysis: 8-Benzoimidazolylnaphthalene-1-sulfonic Acids and Their Derivatives. The Journal of Organic Chemistry. [Link]
Utility of 4-(5,5-dimethyl-3-oxo-cyclohex-1-enylamino)benzenesulfonamide in the synthesis of novel quinolines as possible anticancer and radioprotective agents. PubMed. [Link]
Catalytic Hydrogenation of 4-Oxo-cyclohexanesulfonic acid dimethylamide
An Application Note and Protocol for Researchers A Detailed Guide to Synthesis, Protocol, and Stereochemical Considerations Abstract This comprehensive application note provides a detailed protocol for the catalytic hydr...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Note and Protocol for Researchers
A Detailed Guide to Synthesis, Protocol, and Stereochemical Considerations
Abstract
This comprehensive application note provides a detailed protocol for the catalytic hydrogenation of 4-Oxo-cyclohexanesulfonic acid dimethylamide to its corresponding alcohol, 4-Hydroxy-cyclohexanesulfonic acid dimethylamide. This transformation is a foundational reaction for accessing substituted cyclohexanol rings, which are prevalent structural motifs in pharmaceutical agents and advanced materials. We delve into the mechanistic underpinnings of heterogeneous catalysis, explain the rationale behind catalyst and solvent selection, and present a robust, step-by-step protocol suitable for laboratory-scale synthesis. Furthermore, this guide addresses the critical aspect of stereoselectivity inherent in the reduction of substituted cyclohexanones and outlines analytical methods for reaction monitoring and product characterization. A troubleshooting section is included to address common experimental challenges, ensuring a reliable and reproducible workflow for researchers in synthetic chemistry and drug development.
Introduction and Scientific Context
The reduction of ketones to alcohols is a fundamental transformation in organic synthesis.[1] For substrates containing multiple functional groups, achieving chemoselective reduction of the carbonyl group is paramount. The target molecule, 4-Oxo-cyclohexanesulfonic acid dimethylamide, features a ketone and a robust sulfonamide moiety. Catalytic hydrogenation is an ideal method for this transformation due to its high efficiency, clean reaction profile (the only byproduct is water if any), and the general inertness of sulfonamide groups under typical ketone hydrogenation conditions.[2][3]
The reaction involves the addition of molecular hydrogen (H₂) across the carbon-oxygen double bond, mediated by a solid-phase metal catalyst.[4] The most common catalysts for this purpose are platinum group metals, such as palladium or platinum, supported on activated carbon.[1] These heterogeneous catalysts are favored for their high activity, ease of handling, and simple removal from the reaction mixture by filtration.
A key consideration in the hydrogenation of 4-substituted cyclohexanones is the formation of two diastereomeric products: cis- and trans-4-Hydroxy-cyclohexanesulfonic acid dimethylamide. The ratio of these isomers is influenced by factors such as the chosen catalyst, solvent, temperature, and pressure, which dictate the trajectory of hydrogen addition to the planar carbonyl group.[5] This guide will provide a protocol that reliably yields the desired product and discusses the factors influencing the stereochemical outcome.
Reaction Scheme and Mechanism
The overall transformation is the reduction of a cyclic ketone to a secondary alcohol:
The mechanism for heterogeneous catalytic hydrogenation of a ketone on a metal surface is generally described by the Horiuti-Polanyi mechanism. The key steps involve:
Adsorption: Both molecular hydrogen and the ketone substrate adsorb onto the surface of the metal catalyst.
Hydrogen Dissociation: The H-H bond is cleaved, forming adsorbed hydrogen atoms (hydrides) on the metal surface.
Hydrogenation: The adsorbed ketone undergoes stepwise addition of two hydrogen atoms to the carbonyl carbon and oxygen, forming the alcohol.
Desorption: The final alcohol product desorbs from the catalyst surface, regenerating the active sites.
Stereochemical Implications
The hydrogenation of the 4-oxo group can occur from either the axial or equatorial face of the cyclohexanone ring, leading to the formation of two diastereomers.
Figure 1: Stereochemical pathways in the hydrogenation of 4-substituted cyclohexanones.
Generally, attack from the less sterically hindered axial face leads to the equatorial alcohol (trans isomer), which is the thermodynamically more stable product. Attack from the more hindered equatorial face yields the axial alcohol (cis isomer), often considered the kinetic product.[6] The final isomer ratio is highly dependent on the specific reaction conditions.
Detailed Experimental Protocol
This protocol details the hydrogenation using 10% Palladium on Carbon (Pd/C), a widely available and effective catalyst.
Materials and Equipment
Category
Item
Details/Grade
Reactant
4-Oxo-cyclohexanesulfonic acid dimethylamide
>98% purity
Catalyst
10% Palladium on Carbon (Pd/C)
50% wet with water
Solvent
Ethanol (EtOH) or Methanol (MeOH)
Anhydrous or Reagent Grade
Gases
Hydrogen (H₂)
High Purity (>99.99%)
Nitrogen (N₂) or Argon (Ar)
High Purity, for inerting
Apparatus
Parr Hydrogenator or similar high-pressure autoclave
Equipped with stirrer, pressure gauge, and thermocouple
Glass liner for the reactor
To ensure cleanliness and prevent metal leaching
Filtration setup (Büchner funnel, filter flask)
Celite® or similar filter aid
For safe catalyst filtration
Rotary evaporator
For solvent removal
Safety Precaution: Palladium on carbon can be pyrophoric, especially when dry and exposed to air. Always handle the catalyst in a well-ventilated fume hood and keep it wet. The use of high-pressure hydrogen requires appropriate safety shields and adherence to institutional safety protocols.
Step-by-Step Procedure
Reactor Preparation:
Place a glass liner inside the high-pressure reactor vessel.
To the liner, add 4-Oxo-cyclohexanesulfonic acid dimethylamide (e.g., 5.0 g, 1 equivalent).
Add the solvent (e.g., 50 mL of Ethanol). Stir briefly to dissolve the starting material.
Catalyst Addition:
In a fume hood, carefully weigh the 10% Pd/C catalyst (50% wet) in a weighing boat. A typical catalyst loading is 5-10 mol% relative to the substrate.
Carefully add the catalyst to the reaction mixture. Rinse the weighing boat with a small amount of the reaction solvent to ensure complete transfer.
Rationale: Using a wet catalyst significantly reduces the risk of ignition upon contact with air or solvent vapors.
System Assembly and Purging:
Securely assemble the reactor according to the manufacturer's instructions.
Purge the reactor vessel to remove air. This is a critical safety step. Pressurize the system with an inert gas like nitrogen to ~50 psi, then carefully vent the pressure. Repeat this cycle 3-5 times.
Rationale: Removing oxygen prevents the formation of potentially explosive H₂/O₂ mixtures and protects the catalyst from oxidation, which can decrease its activity.
Hydrogenation:
After the final nitrogen purge, evacuate the vessel briefly and then introduce hydrogen gas.
Pressurize the reactor to the desired pressure (e.g., 50-100 psi).
Begin vigorous stirring (e.g., 800-1000 RPM) and heat the reaction to the target temperature (e.g., 25-50 °C).
Rationale: Vigorous stirring is essential to ensure good contact between the substrate, the gaseous hydrogen, and the solid catalyst surface, maximizing the reaction rate.[7]
Reaction Monitoring:
Monitor the reaction progress by observing the hydrogen uptake on the pressure gauge. The reaction is complete when hydrogen consumption ceases.
The reaction time can vary from 2 to 24 hours depending on the scale, temperature, pressure, and catalyst activity.
Optionally, the reaction can be monitored by taking small aliquots (after depressurizing and purging with N₂) and analyzing them by TLC or GC-MS.
Work-up and Catalyst Removal:
Once complete, cool the reactor to room temperature.
Carefully vent the excess hydrogen pressure and purge the system 3-5 times with nitrogen.
Open the reactor in a fume hood.
Prepare a small pad of Celite® in a Büchner funnel. Wet the pad with the reaction solvent.
Carefully filter the reaction mixture through the Celite pad to remove the Pd/C catalyst. Wash the pad with additional solvent to recover all the product.
Rationale: Filtering through Celite prevents fine catalyst particles from passing through the filter paper and ensures safe handling of the potentially pyrophoric catalyst. The filter cake should be kept wet and disposed of according to safety guidelines.
Isolation and Purification:
Combine the filtrate and washes.
Remove the solvent using a rotary evaporator.
The crude product, a mixture of cis and trans isomers, can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel.
Analytical Characterization
The starting material and product should be characterized to confirm the reaction's success.
Compound
Technique
Expected Key Features
Starting Material
IR Spectroscopy
Strong C=O stretch (~1715 cm⁻¹)
¹H NMR
Absence of signals in the 4.5-5.5 ppm region (no -CH-OH)
¹³C NMR
Carbonyl carbon signal (~208 ppm)
Product
IR Spectroscopy
Disappearance of C=O stretch; Appearance of broad O-H stretch (~3400 cm⁻¹)
¹H NMR
Appearance of a new multiplet for the -CH-OH proton (typically ~3.5-4.2 ppm). The width and coupling pattern of this signal can help distinguish between the axial (cis) and equatorial (trans) isomers.
¹³C NMR
Disappearance of the carbonyl signal; Appearance of a new -CH-OH carbon signal (~65-75 ppm)
Process Optimization and Troubleshooting
The efficiency and stereoselectivity of the hydrogenation can be tuned by modifying several parameters.
Parameter
Variation
Effect on Rate
Effect on Stereoselectivity
Comments
Catalyst
Pd/C vs. PtO₂ vs. Rh/C
Varies
Can significantly alter the cis/trans ratio.[5][8]
Pd/C is a good starting point. Rhodium catalysts may favor the formation of the axial alcohol.[9]
Pressure (H₂)
50 psi → 500 psi
Increases
Higher pressure may decrease selectivity.
Higher pressure increases H₂ concentration on the catalyst surface.
Temperature
25 °C → 80 °C
Increases
Higher temperatures often favor the thermodynamically more stable trans product.[10]
Monitor for potential side reactions at higher temperatures.
Solvent
Protic (EtOH) vs. Aprotic (THF)
Generally faster in protic solvents.
Solvent polarity can influence substrate conformation at the catalyst surface.
Ethanol and methanol are excellent choices for ketone hydrogenations.[11]
Troubleshooting Guide
Problem: No or slow reaction.
Possible Cause: Inactive catalyst (poisoned by sulfur, halides, or air).
Solution: Use a fresh batch of catalyst. Ensure starting material and solvent are pure. Ensure the system was properly purged of air.
Problem: Incomplete conversion.
Possible Cause: Insufficient catalyst, low hydrogen pressure, or short reaction time.
Solution: Increase catalyst loading, hydrogen pressure, or reaction time. Ensure stirring is adequate.
Problem: Poor diastereoselectivity.
Possible Cause: Reaction conditions are not optimal for the desired isomer.
Solution: Screen different catalysts, solvents, and temperatures as outlined in the optimization table.
Workflow Visualization
Figure 2: Experimental workflow for the catalytic hydrogenation of 4-Oxo-cyclohexanesulfonic acid dimethylamide.
References
Mitsui, S., et al. (1973). Stereochemistry and mechanism of catalytic hydrogenation of substituted cyclohexanones. Tetrahedron, 29(11), 1531-1539.
Various Authors. (n.d.).
ResearchGate. (n.d.).
Gliński, M., et al. (2025).
ACS Energy Letters. (2023). Diastereoselective Electrocatalytic Hydrogenation of Cyclic Ketones Using a Proton-Exchange Membrane Reactor.
Study.com. (n.d.).
Olivas, A., et al. (2004). Hydrogenation of cyclohexanone on Pt–Sn surface alloys.
Gliński, M., et al. (2025).
Zhong, H., et al. (2011). Highly Selective Hydrogenation of Phenol and Derivatives over a Pd@Carbon Nitride Catalyst in Aqueous Media. Journal of the American Chemical Society, 133(7), 2038-2041.
Organic Chemistry Frontiers. (n.d.).
ResearchGate. (n.d.). Asymmetric hydrogenation of aliphatic cyclic ketones catalysed by (R)
OSTI.gov. (n.d.).
ACS Publications. (2025). Highly Efficient Phenol Hydrogenation to Cyclohexanone over Pd/MIL-100 in Aqueous Phase.
MDPI. (2022). MOF-808 as a Highly Active Catalyst for the Diastereoselective Reduction of Substituted Cyclohexanones.
Chemical Communications. (n.d.). Highly enantioselective transfer hydrogenation of racemic α-substituted β-keto sulfonamides via dynamic kinetic resolution.
YouTube. (2021).
ResearchGate. (2025).
PubMed. (2018). Highly enantioselective transfer hydrogenation of racemic α-substituted β-keto sulfonamides via dynamic kinetic resolution.
Application Note: Green Chemistry Approaches for the Synthesis of 4-Oxo-cyclohexanesulfonic acid dimethylamide
Introduction 4-Oxo-cyclohexanesulfonic acid dimethylamide is a potentially valuable building block in medicinal chemistry and materials science, combining a reactive ketone functionality with a stable sulfonamide group....
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
4-Oxo-cyclohexanesulfonic acid dimethylamide is a potentially valuable building block in medicinal chemistry and materials science, combining a reactive ketone functionality with a stable sulfonamide group. Traditional synthetic routes to such bifunctional molecules often rely on harsh reagents, stoichiometric activators, and volatile organic solvents (VOCs), contributing to significant environmental impact and process safety concerns. This application note details a proposed synthetic pathway for 4-Oxo-cyclohexanesulfonic acid dimethylamide that aligns with the principles of green chemistry, aiming to reduce waste, improve safety, and enhance overall process efficiency. We will explore greener alternatives for each key transformation, providing detailed protocols and explaining the rationale behind the methodological choices, thereby offering a sustainable blueprint for researchers in drug development and chemical synthesis.
Proposed Green Synthetic Pathway
Our strategy is a three-step synthesis commencing from the readily available and inexpensive starting material, cyclohexanol. Each step has been designed to incorporate green chemistry principles, such as the use of safer oxidants, aqueous reaction media, and catalyst-free transformations where possible.
Caption: Experimental workflow for the green oxidation of cyclohexanol.
Part 2: Synthesis of 4-Oxocyclohexanesulfonyl chloride
Expertise & Experience: The introduction of a sulfonyl chloride group onto an aliphatic ring is challenging. Direct sulfonation of ketones can be complicated by side reactions such as self-condensation under acidic conditions. [1]A common method for preparing sulfonyl chlorides is the reaction of a suitable precursor with chlorosulfonic acid (ClSO₃H) or thionyl chloride in the presence of an oxidant.
[2][3]
While chlorosulfonic acid is a highly reactive and corrosive reagent, its use in a solvent-free manner or in a recyclable green solvent can improve the overall environmental profile of the process by reducing solvent waste. This step represents an area where further green chemistry innovation is needed, for example, through the development of a catalytic method for the direct sulfoxidation of the ketone.
Experimental Protocol 2: Synthesis of 4-Oxocyclohexanesulfonyl chloride
Caution: This reaction should be performed in a well-ventilated fume hood with appropriate personal protective equipment, including acid-resistant gloves and face shield.
Reaction Setup: In a three-necked, oven-dried, 100 mL round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a gas outlet connected to a scrubber (containing aqueous sodium hydroxide), place cyclohexanone (9.8 g, 0.1 mol).
Cooling: Cool the flask to 0°C in an ice-salt bath.
Reagent Addition: Add chlorosulfonic acid (14.0 g, 0.12 mol) dropwise via the dropping funnel over 30 minutes, ensuring the internal temperature does not exceed 5°C. HCl gas will evolve and be neutralized by the scrubber.
Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2 hours.
Isolation: Carefully pour the reaction mixture onto crushed ice (200 g) in a beaker with stirring. The sulfonyl chloride will precipitate as a solid.
Purification: Collect the solid product by vacuum filtration. Wash the solid with cold water until the filtrate is neutral. Dry the product under vacuum to yield 4-Oxocyclohexanesulfonyl chloride. The crude product can be used directly in the next step or recrystallized from a suitable solvent if necessary.
Part 3: Catalyst-Free Aqueous Synthesis of 4-Oxo-cyclohexanesulfonic acid dimethylamide
Expertise & Experience: The final step involves the formation of the sulfonamide bond. Traditionally, this reaction is carried out in chlorinated organic solvents like dichloromethane, often in the presence of a tertiary amine base (e.g., triethylamine) to scavenge the HCl byproduct. This generates stoichiometric amounts of amine hydrochloride waste.
Recent advancements in green chemistry have shown that many sulfonamide syntheses can be performed efficiently in water without any added catalyst. Water acts as both the solvent and, in conjunction with the amine reactant, as the base to neutralize the generated HCl. This approach dramatically improves the green credentials of the process by eliminating organic solvents and auxiliary bases.
Experimental Protocol 3: Synthesis of 4-Oxo-cyclohexanesulfonic acid dimethylamide
Reaction Setup: In a 100 mL round-bottom flask, suspend 4-Oxocyclohexanesulfonyl chloride (9.8 g, 0.05 mol) in 50 mL of deionized water.
Amine Addition: Cool the suspension to 0°C in an ice bath. Add a 40% aqueous solution of dimethylamine (12.5 mL, ~0.11 mol, 2.2 equivalents) dropwise with vigorous stirring.
Reaction: After the addition, remove the ice bath and allow the mixture to stir at room temperature for 4 hours. Monitor the reaction by TLC or LC-MS until the starting sulfonyl chloride is consumed.
Isolation: The product may precipitate out of the solution. If so, collect the solid by vacuum filtration and wash with cold water.
Extraction: If the product remains in solution, saturate the aqueous phase with sodium chloride and extract with a suitable solvent like ethyl acetate (3 x 30 mL).
Purification: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization (e.g., from ethanol/water) to yield pure 4-Oxo-cyclohexanesulfonic acid dimethylamide.
Quantitative Data Summary
The following table summarizes the expected outcomes for the proposed green synthesis. Yields are estimated based on literature for analogous transformations.
Step
Reaction
Starting Material
Product
Expected Yield (%)
Reaction Time (h)
Key Green Features
1
Oxidation
Cyclohexanol
Cyclohexanone
85-95%
1.5
Aqueous media, non-toxic oxidant (NaOCl), low temperature
2
Sulfochlorination
Cyclohexanone
4-Oxocyclohexanesulfonyl chloride
60-70%
2.5
Solvent-free potential, though reagent is hazardous
3
Sulfonamidation
4-Oxocyclohexanesulfonyl chloride
4-Oxo-cyclohexanesulfonic acid dimethylamide
90-98%
4
Catalyst-free, aqueous media, simple work-up
References
Scribd. (n.d.). A Green Method For Synthesis of Cyclohexanone Oxidation of Cyclohexanol Using Sodium Hypochlorite. Retrieved February 15, 2026, from [Link]
YouTube. (2020, September 21). Green Oxidation of Cyclohexanol Experiment Part 2, Reaction, Workup, and Characterization. Retrieved February 15, 2026, from [Link]
Taylor & Francis Online. (n.d.). A Green, Catalyst-Free Method for the Synthesis of Sulfonamides and Sulfonylazides. Retrieved February 15, 2026, from [Link]
Studylib. (n.d.). Greener Alcohol Oxidation: Cyclohexanone Synthesis Lab. Retrieved February 15, 2026, from [Link]
Scribd. (n.d.). A Green Method For Synthesis of Cyclohexanone Oxidation of Cyclohexanol Using Sodium Hypochlorite. Retrieved February 15, 2026, from [Link]
YouTube. (2020, September 21). Green Oxidation of Cyclohexanol Experiment Part 2, Reaction, Workup, and Characterization. Retrieved February 15, 2026, from [Link]
Studylib. (n.d.). Greener Alcohol Oxidation: Cyclohexanone Synthesis Lab. Retrieved February 15, 2026, from [Link]
YouTube. (2020, December 15). PCC Organic Chemistry Experiment - Oxidation of Cyclohexanol. Retrieved February 15, 2026, from [Link]
Chemithon. (1997). Sulfonation and Sulfation Processes. Retrieved February 15, 2026, from [Link]
MDPI. (n.d.). Synthesis, Properties and Spatial Structure of 4-[(3,5-Dimethyl-1,2-oxazol-4-yl)sulfonyl]cytisine. Retrieved February 15, 2026, from [Link]
ResearchGate. (2025, August 5). Sustainable synthesis of sulfonamides via oxidative chlorination in alternative solvents: a general, mild, and eco-friendly strategy. Retrieved February 15, 2026, from [Link]
Unknown Source. (n.d.). OXIDATION OF CYCLOHEXANOL TO CYCLOHEXANONE. Retrieved February 15, 2026, from [Link]
PMC. (n.d.). Investigating the Active Oxidants Involved in Cytochrome P450 Catalyzed Sulfoxidation Reactions. Retrieved February 15, 2026, from [Link]
ResearchGate. (2011, July 1). Mixing cyclohexanone with acid sulfuric. Retrieved February 15, 2026, from [Link]
Google Patents. (n.d.). A kind of preparation method of sulfonyl chloride aromatic hydrocarbon.
Baxendale Group. (n.d.). The rapid preparation of 2-aminosulfonamide-1,3,4-oxadiazoles using polymer-supported reagents and microwave heating. Retrieved February 15, 2026, from [Link]
Technical Support Center: Synthesis of 4-Oxo-cyclohexanesulfonic acid dimethylamide
Introduction Welcome to the technical support guide for the synthesis of 4-Oxo-cyclohexanesulfonic acid dimethylamide (N,N-dimethyl-4-oxocyclohexane-1-sulfonamide), a valuable building block in modern medicinal and mater...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
Welcome to the technical support guide for the synthesis of 4-Oxo-cyclohexanesulfonic acid dimethylamide (N,N-dimethyl-4-oxocyclohexane-1-sulfonamide), a valuable building block in modern medicinal and materials chemistry. Its bifunctional nature, containing both a ketone and a sulfonamide, makes it a versatile intermediate. However, achieving high yields and purity can be challenging due to potential side reactions and purification difficulties. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize their synthetic protocols. We will explore a plausible and efficient synthetic route, address specific problems you may encounter, and provide field-proven solutions to maximize your success.
Recommended Synthetic Workflow
A robust and logical approach to synthesizing 4-Oxo-cyclohexanesulfonic acid dimethylamide involves a two-stage process starting from 4-hydroxycyclohexanol (1,4-Cyclohexanediol). This strategy separates the installation of the sensitive sulfonamide group from the final oxidation step, minimizing potential side reactions.
Stage 1: Precursor Synthesis. Formation of the intermediate, 4-hydroxy-N,N-dimethylcyclohexane-1-sulfonamide, via sulfonyl chloride formation and subsequent amination.
Stage 2: Oxidation. Selective oxidation of the secondary alcohol in the intermediate to the target ketone.
Below is a diagram illustrating this proposed workflow.
Caption: Proposed two-stage synthetic workflow.
Troubleshooting Guide (Question & Answer Format)
This section directly addresses specific issues that may arise during the synthesis.
Stage 1: Synthesis of 4-Hydroxy-N,N-dimethylcyclohexane-1-sulfonamide (Precursor)
Question 1: My reaction to form the sulfonyl chloride intermediate (B) is sluggish, or the yield is very low. What's going wrong?
Answer:
This is a common issue often related to the choice of chlorinating agent or reaction conditions.
Causality & Explanation: The direct conversion of alkanes to sulfonyl chlorides is difficult. A more viable route is the oxidative chlorination of a corresponding thiol, or the reaction of a sulfonic acid salt. However, for this specific substrate, a practical approach involves generating a sulfonyl radical intermediate.
Troubleshooting Steps:
Alternative Reagents: Instead of direct chlorosulfonation, consider starting from 4-hydroxycyclohexanethiol. Thiols can be efficiently converted to sulfonyl chlorides using reagents like N-chlorosuccinimide (NCS) in the presence of a chloride source and water.[1] This method is often milder and higher yielding than harsh free-radical chlorinations.
Temperature Control: If using a radical initiator, ensure the temperature is optimal for its decomposition. Too low, and the reaction won't start; too high, and you risk decomposition of your starting material and product.
Solvent Choice: The reaction should be conducted in an inert solvent (e.g., dichloromethane, acetonitrile) that does not react with the chlorinating agent.
Question 2: During the reaction with dimethylamine to form the precursor (C), I'm seeing significant byproduct formation and a low yield of my desired hydroxy-sulfonamide.
Answer:
This problem typically points to side reactions involving the sulfonyl chloride intermediate or the amine.
Causality & Explanation: Sulfonyl chlorides are highly reactive electrophiles. The primary side reactions are elimination to form cyclohexene derivatives (promoted by excess base or high temperatures) and reaction with the hydroxyl group of another molecule, leading to polymerisation or dimer formation.
Troubleshooting Steps:
Control Stoichiometry: Use a slight excess of dimethylamine (2.1-2.5 equivalents). One equivalent acts as the nucleophile, while the second neutralizes the HCl generated, preventing it from catalyzing side reactions.
Lower the Temperature: Add the sulfonyl chloride solution dropwise to the dimethylamine solution at a low temperature (0 °C to -10 °C). This minimizes the energy available for side reactions and helps control the exotherm.
Use a Non-Nucleophilic Base: Instead of relying solely on dimethylamine as the base, add an external, non-nucleophilic hindered base like triethylamine or DIPEA (N,N-Diisopropylethylamine) to scavenge the HCl. This frees up all the dimethylamine to act as a nucleophile.
Stage 2: Oxidation to 4-Oxo-cyclohexanesulfonic acid dimethylamide
Question 3: My oxidation reaction is incomplete. TLC analysis shows both starting material (C) and product (D) even after extended reaction times.
Answer:
Incomplete oxidation is one of the most frequent challenges in this step and usually relates to the potency or deactivation of the oxidizing agent.
Causality & Explanation: The secondary alcohol on the cyclohexane ring needs to be converted to a ketone. The sulfonamide group is generally stable to oxidation, but the choice of oxidant is critical for efficiency. Some oxidants may be too weak, while others can be deactivated by the substrate or impurities.
Troubleshooting Steps:
Choice of Oxidant:
Chromium-Based (Lab Scale): Pyridinium chlorochromate (PCC) or Pyridinium dichromate (PDC) in dichloromethane are classic, reliable choices for this transformation.
Hypervalent Iodine: Dess-Martin Periodinane (DMP) is an excellent, mild alternative that avoids heavy metals and often results in cleaner reactions and simpler work-ups.
Catalytic & "Green" Methods: For larger scale, consider catalytic methods. A patent for synthesizing 4-substituted cyclohexanones describes using oxygen gas as the terminal oxidant with a catalytic system in an organic solvent.[2] This is an environmentally friendly and efficient option.
Check Reagent Quality: Oxidizing agents, particularly DMP, can degrade upon storage. Ensure you are using a fresh or properly stored batch.
Increase Reagent Equivalents: If the reaction stalls, it may be due to insufficient oxidant. Add another portion (e.g., 0.3-0.5 equivalents) of the oxidizing agent and monitor by TLC.
Question 4: The reaction seems to work, but I'm getting a low isolated yield due to the formation of multiple, hard-to-separate impurities.
Answer:
This suggests that your oxidation conditions are too harsh, leading to over-oxidation or degradation of the target molecule.
Causality & Explanation: While the sulfonamide is robust, the ketone's alpha-protons are acidic and can participate in side reactions under harsh basic or acidic conditions. Strong oxidants like permanganate or chromic acid can potentially cleave the ring or oxidize adjacent positions.
Troubleshooting Steps:
Switch to Milder Conditions: Move from strong, non-specific oxidants to milder, more selective ones like DMP or a Swern/Parikh-Doering oxidation.
Buffer the Reaction: Some oxidations can generate acidic byproducts. For example, PCC oxidations can be buffered with powdered molecular sieves or sodium acetate to prevent acid-catalyzed side reactions.
Temperature Control: Ensure the reaction is not overheating. Many mild oxidations are performed at or below room temperature to maintain selectivity.
Stage 3: Work-up and Purification
Question 5: I'm experiencing significant product loss during the aqueous work-up/extraction.
Answer:
The presence of both a polar sulfonamide group and a moderately polar ketone gives the final product some water solubility, which can complicate extractions.
Causality & Explanation: The N,N-dimethylsulfonamide moiety can hydrogen bond with water, leading to partitioning into the aqueous layer during extraction.
Troubleshooting Steps:
Salt Out the Product: Before extracting with an organic solvent, saturate the aqueous layer with sodium chloride (brine). This decreases the polarity of the aqueous phase and significantly reduces the solubility of organic compounds, driving your product into the organic layer.
Use a More Polar Extraction Solvent: If you are using a non-polar solvent like hexanes, switch to a more polar one like ethyl acetate or dichloromethane, which will better solvate your product.
Perform Multiple Extractions: Instead of one large extraction, perform three to five extractions with smaller volumes of organic solvent. This is a more efficient method for recovering dissolved product.
Question 6: My final product is an oil that is difficult to crystallize, and it runs as a smear on my silica gel column.
Answer:
This is a classic purification problem, indicating residual impurities are preventing proper crystallization or chromatography.
Causality & Explanation: Small amounts of residual starting material, solvent, or polar byproducts can inhibit crystal lattice formation. In chromatography, polar impurities (like residual dimethylamine salts or acidic byproducts from oxidation) can interact strongly with the silica gel, causing the product to streak.
Troubleshooting Steps:
Pre-Purification Wash: Before concentrating your organic extracts, wash them with a dilute acid (e.g., 1M HCl) to remove any basic impurities, followed by a wash with sodium bicarbonate solution to remove acidic impurities. Finish with a brine wash to remove excess water.
Chromatography Modifier: If streaking occurs on silica, try adding a small amount (0.5-1%) of triethylamine or acetic acid to the eluent system. Triethylamine can neutralize acidic sites on the silica, while acetic acid can help elute stubborn basic compounds. Choose the modifier based on the suspected nature of the impurity.
Alternative Purification: If column chromatography is problematic, consider bulb-to-bulb distillation (Kugelrohr) under high vacuum if the product is thermally stable.
Frequently Asked Questions (FAQs)
Q: What is a realistic target yield for this synthesis?
A: For a two-step sequence like this, a good yield for the precursor synthesis would be in the 70-85% range. The oxidation step should be very efficient, typically 85-95%. An overall yield of 60-80% is an excellent target for an optimized process.
Q: How can I confirm the structure and purity of the final product?
A: A combination of techniques is recommended:
¹H and ¹³C NMR: Will confirm the carbon-hydrogen framework. Look for the disappearance of the alcohol proton and the appearance of characteristic ketone signals in the ¹³C spectrum (~200-210 ppm).
Mass Spectrometry (MS): Will confirm the molecular weight (205.28 g/mol ).
FT-IR Spectroscopy: Look for a strong carbonyl (C=O) stretch around 1715 cm⁻¹ and the characteristic S=O stretches of the sulfonamide around 1330 cm⁻¹ and 1150 cm⁻¹.
HPLC/LC-MS: The best method for determining purity (e.g., >95%).
Q: Are there any alternative synthetic routes to consider?
A: Yes, an alternative could involve starting with 4,4-dihydroxycyclohexane-1-sulfonic acid, converting it to the sulfonyl chloride, aminating with dimethylamine, and then deprotecting/hydrolyzing the ketal to reveal the ketone. However, the route presented is generally more direct and avoids additional protection/deprotection steps. Sulfonamides can also be synthesized from organometallic reagents and specialized sulfinylamine reagents, which could be an option if starting materials are challenging to procure.[3]
Data Summary Table: Effect of Key Parameters
Parameter
Condition / Reagent
Expected Impact on Yield
Expected Impact on Purity
Rationale
Amination Temperature
-10 °C to 0 °C
Higher
Higher
Minimizes thermal decomposition and elimination side reactions.
Stage 1: Synthesis of 4-Hydroxy-N,N-dimethylcyclohexane-1-sulfonamide (C)
In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, dissolve 4-hydroxycyclohexanethiol (1 equiv.) in anhydrous dichloromethane (DCM).
Cool the solution to 0 °C in an ice bath.
Add N-chlorosuccinimide (NCS, 2.5 equiv.) portion-wise over 30 minutes, ensuring the internal temperature does not exceed 5 °C.
Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours. Monitor the formation of the sulfonyl chloride by TLC.
In a separate flask, prepare a solution of dimethylamine (3 equiv.) in DCM and cool to 0 °C.
Slowly add the crude sulfonyl chloride solution from the first flask to the dimethylamine solution via a cannula. An immediate white precipitate (dimethylammonium chloride) will form.
After the addition is complete, stir the reaction mixture at 0 °C for 30 minutes, then warm to room temperature and stir for 3 hours.
Quench the reaction by slowly adding water. Separate the organic layer.
Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.
Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude hydroxy-sulfonamide precursor, which can be purified by column chromatography or used directly in the next step if sufficiently pure.
Stage 2: Oxidation to 4-Oxo-cyclohexanesulfonic acid dimethylamide (D)
To a stirred solution of the precursor (C, 1 equiv.) in anhydrous DCM, add Dess-Martin Periodinane (DMP, 1.2 equiv.) portion-wise at room temperature.
Stir the reaction for 2-4 hours, monitoring its progress by TLC until all starting material is consumed.
Upon completion, dilute the reaction mixture with diethyl ether and pour it into a vigorously stirred solution of saturated NaHCO₃ containing an excess of sodium thiosulfate (Na₂S₂O₃). Stir for 15-20 minutes until the layers are clear.
Separate the layers and extract the aqueous phase twice more with diethyl ether.
Combine the organic layers and wash with saturated NaHCO₃, then with brine.
Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the resulting crude product by silica gel column chromatography (e.g., using a gradient of 30-60% ethyl acetate in hexanes) to afford the pure 4-Oxo-cyclohexanesulfonic acid dimethylamide.
References
One-Step Synthesis of Sulfonamides from N-Tosylhydrazones. PubMed.
Sulfonamide synthesis by S-N coupling. Organic Chemistry Portal.
Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. ACS Publications.
Synthesis of Chiral Sulfinamides Enabled by Polycyclic Ketone Monooxygenase Catalyzed Asymmetric Oxidation of Sulfenamides. ACS Publications.
A Predictive FTIR Spectrum Analysis of 4-Oxo-cyclohexanesulfonic acid dimethylamide: A Comparative Guide
Introduction: Deciphering Molecular Structure with Infrared Light In the landscape of pharmaceutical research and development, the precise characterization of novel chemical entities is paramount. Fourier-Transform Infra...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Deciphering Molecular Structure with Infrared Light
In the landscape of pharmaceutical research and development, the precise characterization of novel chemical entities is paramount. Fourier-Transform Infrared (FTIR) spectroscopy stands as a cornerstone analytical technique, offering a rapid, non-destructive, and highly informative method for identifying functional groups within a molecule. By measuring the absorption of infrared radiation by a sample, an FTIR spectrum provides a unique "molecular fingerprint," revealing the intricate vibrational modes of its chemical bonds.
This guide provides an in-depth, predictive analysis of the FTIR spectrum of 4-Oxo-cyclohexanesulfonic acid dimethylamide , a compound of interest in synthetic chemistry and drug discovery. In the absence of a published reference spectrum for this specific molecule, this document serves as a comprehensive guide for researchers, outlining the expected spectral features based on a comparative analysis of its constituent functional groups. We will dissect the molecule into its two primary components—the 4-oxocyclohexane ring and the N,N-dimethylsulfonamide moiety—and compare their expected vibrational frequencies with those of analogous compounds. This guide is designed to empower researchers to interpret experimentally obtained spectra of this and similar molecules with a high degree of confidence.
Molecular Structure and Predicted Vibrational Modes
The chemical structure of 4-Oxo-cyclohexanesulfonic acid dimethylamide dictates its infrared absorption profile. The molecule comprises a six-membered cycloalkane ring containing a ketone functional group, and a sulfonamide group with two methyl substituents on the nitrogen atom.
Caption: Chemical structure of 4-Oxo-cyclohexanesulfonic acid dimethylamide.
Based on this structure, we can anticipate several key vibrational modes that will give rise to characteristic absorption bands in the FTIR spectrum. These are summarized in the table below.
Functional Group
Vibrational Mode
Expected Wavenumber (cm⁻¹)
Expected Intensity
C=O (Ketone)
Stretching
~1715
Strong
S=O (Sulfonamide)
Asymmetric Stretching
~1350 - 1315
Strong
S=O (Sulfonamide)
Symmetric Stretching
~1165 - 1145
Strong
C-H (Aliphatic)
Stretching
~2950 - 2850
Medium to Strong
C-H (Aliphatic)
Bending
~1465 - 1445
Medium
C-N (Dimethylamino)
Stretching
~1350 - 1250
Medium
S-N (Sulfonamide)
Stretching
~970 - 940
Medium
Comparative Spectral Analysis
To refine our predictions, we will compare the expected spectrum of 4-Oxo-cyclohexanesulfonic acid dimethylamide with the known spectra of two key structural analogs: cyclohexanone and N,N-dimethylmethanesulfonamide .
The Cyclohexanone Moiety: The Carbonyl Signature
The six-membered ring with a ketone group is a dominant feature of the target molecule. Saturated six-membered cyclic ketones, such as cyclohexanone, consistently exhibit a strong and sharp C=O stretching absorption band around 1715 cm⁻¹[1][2][3]. This absorption is one of the most readily identifiable peaks in an infrared spectrum[4].
Cyclohexanone Reference Data:
C=O Stretch: A strong, sharp peak typically observed at approximately 1715 cm⁻¹[1][3].
C-H Stretch: Multiple bands in the region of 2950-2850 cm⁻¹ corresponding to the methylene groups in the ring.
CH₂ Scissoring: A notable peak around 1450 cm⁻¹[5].
For 4-Oxo-cyclohexanesulfonic acid dimethylamide, we predict a similar strong absorption around 1715 cm⁻¹ , clearly indicating the presence of the cyclic ketone.
The N,N-Dimethylsulfonamide Moiety: The Sulfonyl and Amine Vibrations
The N,N-dimethylsulfonamide group introduces several characteristic absorptions. The two S=O bonds give rise to strong asymmetric and symmetric stretching vibrations. Furthermore, the C-N and S-N bonds will have their own characteristic absorptions.
N,N-Dimethylmethanesulfonamide Reference Data (Gas Phase):
S=O Asymmetric Stretch: A strong band observed around 1350 cm⁻¹.
S=O Symmetric Stretch: A strong band observed around 1165 cm⁻¹.
C-H Stretch (Methyl): Peaks in the 3000-2900 cm⁻¹ region.
C-N Stretch: While not explicitly assigned in all literature, this is expected in the 1350-1250 cm⁻¹ region.
Based on this, for 4-Oxo-cyclohexanesulfonic acid dimethylamide, we anticipate two strong bands corresponding to the S=O stretches, likely around 1350-1315 cm⁻¹ (asymmetric) and 1165-1145 cm⁻¹ (symmetric). The presence of the N,N-dimethyl group will also contribute to the C-H stretching region and introduce C-N stretching vibrations.
Predicted FTIR Spectrum of 4-Oxo-cyclohexanesulfonic acid dimethylamide
Synthesizing the information from the individual moieties, we can construct a predicted FTIR spectrum.
Predicted Peak (cm⁻¹)
Assignment
Reasoning and Comparative Notes
~2950-2850
C-H Stretching (Aliphatic)
Corresponds to the CH₂ groups of the cyclohexane ring and the CH₃ groups of the dimethylamide.
~1715
C=O Stretching (Ketone)
Key diagnostic peak , based on cyclohexanone, expected to be strong and sharp[1][2][3].
~1465-1445
C-H Bending (Aliphatic)
Methylene scissoring and methyl bending vibrations.
~1350-1315
S=O Asymmetric Stretching
Key diagnostic peak for the sulfonamide group, expected to be strong.
~1350-1250
C-N Stretching
Contribution from the dimethylamino group.
~1165-1145
S=O Symmetric Stretching
Key diagnostic peak for the sulfonamide group, expected to be strong.
~970-940
S-N Stretching
Characteristic vibration of the sulfonamide linkage.
Experimental Protocol for FTIR Analysis
To validate these predictions, a robust experimental protocol is essential. Given that 4-Oxo-cyclohexanesulfonic acid dimethylamide is a solid, two primary sample preparation techniques are recommended: Attenuated Total Reflectance (ATR) and Potassium Bromide (KBr) pellets[5][6].
Method 1: Attenuated Total Reflectance (ATR-FTIR)
ATR is a modern, rapid technique requiring minimal sample preparation[2][6].
Caption: Workflow for ATR-FTIR analysis.
Step-by-Step Protocol:
Crystal Cleaning: Thoroughly clean the ATR crystal (typically diamond or zinc selenide) with a suitable solvent (e.g., isopropanol) and allow it to dry completely[2].
Background Scan: Acquire a background spectrum of the empty, clean crystal. This will be subtracted from the sample spectrum to remove contributions from the instrument and atmosphere.
Sample Application: Place a small amount of the powdered 4-Oxo-cyclohexanesulfonic acid dimethylamide sample directly onto the center of the ATR crystal[2].
Pressure Application: Lower the instrument's anvil to apply consistent pressure to the sample, ensuring good contact with the crystal surface[6].
Spectrum Acquisition: Collect the FTIR spectrum, typically by co-adding multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.
Post-Analysis Cleaning: Clean the crystal and anvil thoroughly after the measurement.
Method 2: Potassium Bromide (KBr) Pellet
This traditional transmission method can provide high-quality spectra if performed correctly[1][5].
Step-by-Step Protocol:
Sample Grinding: Grind 1-2 mg of the sample to a fine powder using an agate mortar and pestle[5].
Mixing with KBr: Add approximately 100-200 mg of dry, spectroscopic grade KBr to the mortar and mix thoroughly with the sample[5].
Pellet Pressing: Transfer the mixture to a pellet die and press under high pressure (typically 8-10 tons) using a hydraulic press to form a transparent or translucent pellet[5].
Background Scan: Acquire a background spectrum using a blank KBr pellet or with the sample chamber empty.
Sample Analysis: Place the KBr pellet containing the sample into the instrument's sample holder and acquire the spectrum.
Conclusion and Outlook
This guide provides a comprehensive, predictive framework for the FTIR analysis of 4-Oxo-cyclohexanesulfonic acid dimethylamide. By leveraging a comparative approach with structurally similar molecules, we have identified the key expected absorption bands that will define its infrared spectrum. The strong carbonyl stretch from the cyclohexanone ring and the characteristic symmetric and asymmetric stretches of the sulfonamide group will be the most prominent features. The provided experimental protocols offer a clear path for researchers to obtain high-quality spectra for this and related compounds. This predictive analysis, grounded in the fundamental principles of vibrational spectroscopy and supported by reference data, serves as a valuable tool for the structural elucidation of novel chemical entities in the ongoing quest for new therapeutic agents.
References
Drawell. (n.d.). Sample Preparation for FTIR Analysis. Retrieved February 12, 2026, from [Link]
Bartleby. (n.d.). IR Spectrum Of Cyclohexanone. Retrieved February 12, 2026, from [Link]
Chemistry LibreTexts. (2024, September 30). 12.8: Infrared Spectra of Some Common Functional Groups. Retrieved February 12, 2026, from [Link]
Chemistry LibreTexts. (2024, September 30). 19.14: Spectroscopy of Aldehydes and Ketones. Retrieved February 12, 2026, from [Link]
Polymer Chemistry Characterization Lab. (n.d.). Sample Preparation – FT-IR/ATR. Retrieved February 12, 2026, from [Link]
Baxter, J. N., Cymerman-Craig, J., & Willis, J. B. (1955). The infrared spectra of some sulphonamides. Journal of the Chemical Society (Resumed), 669. [Link]
A Comprehensive Analysis of Cyclohexanone IR Spectrum. (2023, October 8). Chemistry Details. Retrieved February 12, 2026, from [Link]
NIST. (n.d.). Methanesulfonamide, N,N-dimethyl-. NIST Chemistry WebBook. Retrieved February 12, 2026, from [Link]
